![molecular formula C12H16N4O7 B6074883 diethyl N-[(5-nitro-1H-imidazol-4-yl)carbonyl]aspartate](/img/structure/B6074883.png)
diethyl N-[(5-nitro-1H-imidazol-4-yl)carbonyl]aspartate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Diethyl N-[(5-nitro-1H-imidazol-4-yl)carbonyl]aspartate (NICA) is a chemical compound that has been extensively studied for its potential applications in scientific research. NICA is a potent inhibitor of the excitatory amino acid transporter, which plays a crucial role in regulating the concentration of glutamate in the brain.
Scientific Research Applications
Diethyl N-[(5-nitro-1H-imidazol-4-yl)carbonyl]aspartate has been extensively studied for its potential applications in scientific research. One of the main areas of research has been in the field of neuroscience, where this compound has been used to investigate the role of glutamate in various neurological disorders. This compound has also been used to study the mechanisms of neuronal death in ischemic stroke and traumatic brain injury.
Mechanism of Action
Diethyl N-[(5-nitro-1H-imidazol-4-yl)carbonyl]aspartate is a potent inhibitor of the excitatory amino acid transporter, which plays a crucial role in regulating the concentration of glutamate in the brain. Glutamate is the primary excitatory neurotransmitter in the brain, and its concentration must be tightly regulated to prevent excitotoxicity and neuronal death. This compound inhibits the reuptake of glutamate by the transporter, leading to an increase in extracellular glutamate levels.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, this compound has been shown to increase extracellular glutamate levels in the brain, leading to increased excitability and seizures. This compound has also been shown to increase the expression of various inflammatory cytokines, indicating a potential role in neuroinflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using diethyl N-[(5-nitro-1H-imidazol-4-yl)carbonyl]aspartate in lab experiments is its potency and specificity as an inhibitor of the excitatory amino acid transporter. This allows for precise control of glutamate levels in the brain, which is crucial for studying the role of glutamate in various neurological disorders. However, one of the main limitations of using this compound is its potential for toxicity at high doses, which must be carefully monitored in animal studies.
Future Directions
There are a number of future directions for diethyl N-[(5-nitro-1H-imidazol-4-yl)carbonyl]aspartate research. One of the main areas of research is in the development of novel drugs that target the excitatory amino acid transporter for the treatment of various neurological disorders. This compound may also have potential applications in the treatment of neuroinflammation and neurodegenerative diseases. Further research is needed to fully understand the biochemical and physiological effects of this compound and its potential for clinical use.
In conclusion, this compound is a potent inhibitor of the excitatory amino acid transporter that has been extensively studied for its potential applications in scientific research. This compound has a number of advantages and limitations for lab experiments, and there are a number of future directions for this compound research. Further research is needed to fully understand the potential applications of this compound in the treatment of various neurological disorders.
Synthesis Methods
Diethyl N-[(5-nitro-1H-imidazol-4-yl)carbonyl]aspartate can be synthesized using a multi-step process that involves the reaction of various reagents. The first step involves the reaction of diethyl aspartate with phosgene to form diethyl N-carboxy aspartate. This intermediate product is then reacted with 5-nitroimidazole to form this compound.
Properties
IUPAC Name |
diethyl 2-[(5-nitro-1H-imidazole-4-carbonyl)amino]butanedioate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4O7/c1-3-22-8(17)5-7(12(19)23-4-2)15-11(18)9-10(16(20)21)14-6-13-9/h6-7H,3-5H2,1-2H3,(H,13,14)(H,15,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWRNPPNDMCHMOG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(C(=O)OCC)NC(=O)C1=C(NC=N1)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.